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Compound of Interest

Compound Name: Alatrofloxacin

Cat. No.: B1665683

For researchers, scientists, and drug development professionals, the proper disposal of
alatrofloxacin is crucial for maintaining laboratory safety and environmental integrity.
Alatrofloxacin, a fluoroquinolone antibiotic, was withdrawn from the U.S. market due to
hepatotoxicity. Its handling and disposal require adherence to specific safety protocols to
mitigate potential risks.

Disposal Procedures for Alatrofloxacin

The primary recommended method for the disposal of alatrofloxacin is incineration. This
ensures the complete destruction of the active pharmaceutical ingredient, preventing its
release into the environment. Landfilling may be considered as an alternative, but it is essential
to observe all local and national regulations governing pharmaceutical waste.

Key Disposal Steps:

o Consult Safety Data Sheet (SDS): Always refer to the specific SDS for alatrofloxacin
mesylate for detailed safety and handling information.

e Segregate Waste: Isolate alatrofloxacin waste from other laboratory waste streams. It
should be collected in a designated, properly labeled, and sealed container.

« Incineration: Engage a licensed hazardous waste disposal company for the incineration of
alatrofloxacin waste. This is the preferred method to ensure complete destruction.
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 Landfill (if permissible): If incineration is not accessible, and local regulations permit,

alatrofloxacin waste may be disposed of in a licensed landfill. Ensure the waste is securely

contained to prevent leaching.

o Spill Management: In the event of a spill, contain the source if safe to do so. Use a non-

combustible absorbent material to clean the spill area. The collected waste should be placed

in a sealed container for disposal. Clean the spill area thoroughly with detergent and water,

and collect the wash water for proper disposal.

It is imperative to avoid flushing expired or unwanted medications down the toilet or drain

unless specifically instructed by the product information. This practice can lead to the

contamination of water sources as wastewater treatment plants are often not equipped to

remove such compounds.

Quantitative Data Summary

Property Value Reference
Molecular Formula C26H25F3N605
Molecular Weight 558.5 g/mol

Acute Oral LD50 (Rats)

>2000 mg/kg

Intravenous Minimum Lethal
Dose (Mice)

125 mg/kg

Intravenous Minimum Lethal
Dose (Rats)

>75 mg/kg

Experimental Protocols

While specific experimental protocols for alatrofloxacin disposal are not detailed in publicly

available literature, the general procedure for handling and disposing of fluoroquinolone

antibiotics in a laboratory setting involves the following key steps:

» Risk Assessment: Before handling alatrofloxacin, conduct a thorough risk assessment to

identify potential hazards and establish appropriate control measures.
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,
and safety glasses, to prevent skin and eye contact.

» Waste Collection: Collect all solid and liquid waste containing alatrofloxacin in a designated,
clearly labeled, leak-proof container.

o Waste Storage: Store the waste container in a secure, designated area away from
incompatible materials.

» Waste Manifest: Complete all necessary waste manifest forms as required by your institution
and local regulations for the transport and disposal of chemical waste.

» Professional Disposal: Arrange for a certified hazardous waste contractor to collect and
dispose of the alatrofloxacin waste in accordance with all applicable regulations.

Disposal Workflow
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Alatrofloxacin Disposal Workflow
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Caption: Logical workflow for the proper disposal of alatrofloxacin.
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 To cite this document: BenchChem. [Proper Disposal of Alatrofloxacin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665683#alatrofloxacin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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